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molecular formula C7H3FIN B160798 2-Fluoro-4-iodobenzonitrile CAS No. 137553-42-5

2-Fluoro-4-iodobenzonitrile

Cat. No. B160798
CAS RN: 137553-42-5
M. Wt: 247.01 g/mol
InChI Key: WHQVXHBSTRFRCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05314640

Procedure details

27 g of sodium nitrite was dissolved in 205 ml of sulfuric acid and cooled to 10° C. or less, and then 238 ml of acetic acid was added. At 20° to 25° C., 65 g of 2-fluoro-4-iodoaniline was added to the solution, and then the solution was agitated for one hour. A second solution was made by dissolving 82.5 g of copper sulfate pentahydrate in 20.5 ml of water, to which was added 140 g of ice, and this solution was added to the first. A third solution containing 88 g of potassium cyanide dissolved in 207 ml of water, 500 g of sodium bicarbonate, and 206 ml of benzene was added to the first solution, and a diazonium salt sulfuric acid solution was added therein. After agitation at room temperature for 3 hours, a sodium hydroxide aqueous solution was added to dissolve the crystals. After being extracted with chloroform, the crystals were washed three times alternating with a 10% sodium hydroxide solution and water. After distillation of the chloroform, the residue was extracted with hexane, and the hexane was distilled off. This residue was subjected to vacuum distillation (95° to 110° C./15 mmHg), and further recrystallized to obtain 20 g of 1-cyano-2-fluoro-4-iodobenzene.
Name
water
Quantity
207 mL
Type
solvent
Reaction Step One
Name
water
Quantity
20.5 mL
Type
solvent
Reaction Step Two
Name
copper sulfate pentahydrate
Quantity
82.5 g
Type
catalyst
Reaction Step Two
Name
acetic acid
Quantity
238 mL
Type
solvent
Reaction Step Three
Name
sodium nitrite
Quantity
27 g
Type
reactant
Reaction Step Four
Name
sulfuric acid
Quantity
205 mL
Type
solvent
Reaction Step Four
Name
2-fluoro-4-iodoaniline
Quantity
65 g
Type
reactant
Reaction Step Five
[Compound]
Name
ice
Quantity
140 g
Type
reactant
Reaction Step Six
Name
potassium cyanide
Quantity
88 g
Type
reactant
Reaction Step Seven
Name
sodium bicarbonate
Quantity
500 g
Type
reactant
Reaction Step Eight
Name
benzene
Quantity
206 mL
Type
solvent
Reaction Step Eight
[Compound]
Name
diazonium salt sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
Name
1-cyano-2-fluoro-4-iodobenzene

Identifiers

REACTION_CXSMILES
N([O-])=O.[Na+].[F:5][C:6]1[CH:12]=[C:11]([I:13])[CH:10]=[CH:9][C:7]=1N.[C-:14]#[N:15].[K+].C(=O)(O)[O-].[Na+].[OH-].[Na+]>S(=O)(=O)(O)O.O.O.O.O.O.O.S([O-])([O-])(=O)=O.[Cu+2].C1C=CC=CC=1.C(O)(=O)C>[C:14]([C:7]1[CH:9]=[CH:10][C:11]([I:13])=[CH:12][C:6]=1[F:5])#[N:15] |f:0.1,3.4,5.6,7.8,11.12.13.14.15.16.17|

Inputs

Step One
Name
water
Quantity
207 mL
Type
solvent
Smiles
O
Step Two
Name
water
Quantity
20.5 mL
Type
solvent
Smiles
O
Name
copper sulfate pentahydrate
Quantity
82.5 g
Type
catalyst
Smiles
O.O.O.O.O.S(=O)(=O)([O-])[O-].[Cu+2]
Step Three
Name
acetic acid
Quantity
238 mL
Type
solvent
Smiles
C(C)(=O)O
Step Four
Name
sodium nitrite
Quantity
27 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
sulfuric acid
Quantity
205 mL
Type
solvent
Smiles
S(O)(O)(=O)=O
Step Five
Name
2-fluoro-4-iodoaniline
Quantity
65 g
Type
reactant
Smiles
FC1=C(N)C=CC(=C1)I
Step Six
[Compound]
Name
ice
Quantity
140 g
Type
reactant
Smiles
Step Seven
Name
potassium cyanide
Quantity
88 g
Type
reactant
Smiles
[C-]#N.[K+]
Step Eight
Name
sodium bicarbonate
Quantity
500 g
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Name
benzene
Quantity
206 mL
Type
solvent
Smiles
C1=CC=CC=C1
Step Nine
[Compound]
Name
diazonium salt sulfuric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Ten
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
the solution was agitated for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to 10° C. or less
ADDITION
Type
ADDITION
Details
this solution was added to the first
WAIT
Type
WAIT
Details
After agitation at room temperature for 3 hours
Duration
3 h
DISSOLUTION
Type
DISSOLUTION
Details
to dissolve the crystals
EXTRACTION
Type
EXTRACTION
Details
After being extracted with chloroform
WASH
Type
WASH
Details
the crystals were washed three times
DISTILLATION
Type
DISTILLATION
Details
After distillation of the chloroform
EXTRACTION
Type
EXTRACTION
Details
the residue was extracted with hexane
DISTILLATION
Type
DISTILLATION
Details
the hexane was distilled off
DISTILLATION
Type
DISTILLATION
Details
This residue was subjected to vacuum distillation (95° to 110° C./15 mmHg)
CUSTOM
Type
CUSTOM
Details
further recrystallized

Outcomes

Product
Details
Reaction Time
 1 h
Name
1-cyano-2-fluoro-4-iodobenzene
Type
product
Smiles
C(#N)C1=C(C=C(C=C1)I)F
Measurements
Type Value Analysis
AMOUNT: MASS 20 g
YIELD: CALCULATEDPERCENTYIELD 29.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.